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Compound of Interest

Compound Name: 2-Ethylbenzonitrile

Cat. No.: B1295046

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical waste are paramount to ensuring a secure laboratory environment and
maintaining environmental compliance. This guide provides essential safety and logistical
information for the proper disposal of 2-Ethylbenzonitrile (CAS No. 34136-59-9), a versatile
aromatic compound used in pharmaceutical and agrochemical synthesis. Adherence to these
procedural steps is critical for operational safety and responsible chemical management.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to handle 2-Ethylbenzonitrile with
the appropriate personal protective equipment (PPE) and engineering controls. This compound
is harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye
irritation.[1]

» Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Use chemical safety goggles or a face shield.
o Lab Coat: A standard laboratory coat is required to prevent skin contact.

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved
respirator.
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e Engineering Controls:

o All handling of 2-Ethylbenzonitrile should occur in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that safety showers and eyewash stations are readily accessible.

Hazard and Property Data

The following table summarizes key quantitative data for 2-Ethylbenzonitrile, crucial for a
comprehensive risk assessment prior to handling and disposal.

Property Value

CAS Number 34136-59-9
Molecular Formula CoHoN
Molecular Weight 131.17 g/mol

H302: Harmful if swallowedH312: Harmful in
contact with skinH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious eye
irritationH332: Harmful if inhaledH335: May

cause respiratory irritation

Flash Point 97 °C/ 206.6 °F[2]

Incompatibilities Strong oxidizing agents

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Ethylbenzonitrile is to manage it as
hazardous waste through a licensed environmental disposal company. In-laboratory treatment
or neutralization is not advised without specific, validated protocols from your institution's
Environmental Health and Safety (EHS) department.

1. Waste Characterization and ldentification:
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Hazardous Waste Determination: 2-Ethylbenzonitrile is not a P- or U-listed hazardous
waste under the Resource Conservation and Recovery Act (RCRA). Therefore, its disposal is
governed by its characteristics. Based on its toxicological profile, it should be treated as a
characteristic hazardous waste for toxicity. Your institution's EHS department will make the
final determination and may assign a specific waste code.

Segregation: Do not mix 2-Ethylbenzonitrile waste with other waste streams unless
explicitly permitted by your institution's waste management guidelines. It is incompatible with
strong oxidizing agents.

. Waste Collection and Containment:

Primary Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste
container that is chemically compatible with nitriles.

Waste Collection: Collect all materials contaminated with 2-Ethylbenzonitrile, including
unused product, reaction byproducts, and contaminated lab supplies (e.g., gloves, filter
paper, pipette tips), in the designated waste container.

Container Integrity: Keep the container securely closed at all times, except when adding
waste. Ensure the exterior of the container remains clean and free of contamination.

. Labeling:

Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first
drop of waste is added.

Content Identification: Clearly write the full chemical name, "2-Ethylbenzonitrile Waste,"
and the CAS number (34136-59-9) on the label. List all constituents if it is a mixed waste.

Hazard Communication: Indicate the relevant hazards (e.g., "Toxic") by checking the
appropriate boxes on the label.

. Storage:

Designated Area: Store the sealed and labeled waste container in a designated satellite
accumulation area that is under the control of the laboratory personnel.
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e Secondary Containment: Place the primary waste container in a secondary container, such
as a chemical-resistant tub or tray, to contain any potential leaks.

o Segregation: Store the 2-Ethylbenzonitrile waste away from incompatible materials,
particularly strong oxidizing agents.

5. Disposal and Removal:

o Contact EHS: When the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department or the designated hazardous waste
management provider.

e Schedule Pickup: Follow your institution's procedures to schedule a waste pickup. Provide
the full chemical name and CAS number to the disposal coordinator.

» Documentation: Ensure all required waste manifests and documentation are completed
accurately as per institutional and regulatory requirements.

Disposal of Empty Containers:

Since 2-Ethylbenzonitrile is not a P- or U-listed acute hazardous waste, empty containers that
have held this chemical can typically be disposed of as regular trash after being triple-rinsed
with a suitable solvent (e.g., acetone or ethanol). The rinsate from this cleaning process must
be collected and disposed of as hazardous waste. Always consult your institution's specific
policies on empty container management.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethylbenzonitrile.
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Caption: Decision workflow for the proper disposal of 2-Ethylbenzonitrile.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1295046?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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